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Compound of Interest

Compound Name: Decane

Cat. No.: B7769320

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Chemical Abstracts
Service (CAS) number and detailed safety data for n-decane. The following sections present
critical data, experimental protocols derived from safety information, and a logical workflow for
safe handling to support researchers and professionals in laboratory and drug development
settings.

Chemical Identification and Physical Properties

n-Decane is a straight-chain alkane with the chemical formula CioH22. It is a colorless liquid
and a component of gasoline and kerosene.[1][2]

CAS Number: 124-18-5[3][4]

The following table summarizes the key physical and chemical properties of n-decane.
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Property Value Source
Molecular Weight 142.28 g/mol [5]
Appearance Colorless liquid [2][5]
Odor Gasoline-like [2]
Density 0.73 g/cm?3 at 20°C [4]
Melting Point -30°C [1]
Boiling Point 174 °C [1]
Flash Point 46 °C (115 °F) - Closed Cup [6]

Autoignition Temperature

210 °C (410 °F)

[6]

Solubility in Water

Insoluble

[1]5]

Vapor Pressure

1 mmHgat 16.5 °C

[1]

Vapor Density

4.9 (Air = 1)

[1]

Safety and Hazard Information

n-Decane is a flammable liquid and presents an aspiration hazard.[7] Repeated exposure may

cause skin dryness or cracking.[8]

H | Classificati

Hazard Category Classification Source
Flammable Liquids Category 3 [7]
Aspiration Hazard Category 1 [7]

Skin Irritation

Repeated exposure may

cause dryness or cracking

[8]

Exposure Limits and Toxicity Data
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Parameter Value Species Source
LDso (Oral) >5000 mg/kg Rat [4]
LDso (Dermal) >3160 mg/kg Rabbit [4]
) 72300 mg/m3 (2
LCso (Inhalation) Mouse [6]
hours)
Explosive Limits 0.8-54% [6]

Experimental Protocols for Safe Handling

The following protocols are derived from standard safety data sheets and should be
implemented when working with n-decane.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles with side shields.
e Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

o Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.[9]

Handling and Storage

o Handling: Avoid contact with skin and eyes.[10] Avoid inhalation of vapor or mist.[10] Keep
away from sources of ignition, including open flames, hot surfaces, and sparks. Use only
non-sparking tools. Take precautionary measures against static discharge.

o Storage: Store in a cool, well-ventilated place. Keep the container tightly closed. Store away
from oxidizing agents.[1]

First Aid Measures
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» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.

o After Skin Contact: Remove contaminated clothing. Wash the affected area with soap and
water.

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek medical attention.

 After Ingestion: Do NOT induce vomiting. If vomiting occurs, keep the head low so that
stomach content doesn't get into the lungs. Call a physician or poison control center
immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a heavy water stream.

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[8] Containers may explode when heated.[8]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Logical Workflow for Safe Handling of n-Decane

The following diagram illustrates the key decision-making and action steps for the safe
handling of n-decane in a laboratory setting.
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Start: Handling n-Decane

Hazards |dentified

Wear Appropriate PPE
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Follow Safe Handling Procedures
- Use in a well-ventilated area
- Ground equipment
- Avoid ignition sources

If spill/lexposure occurs

Emergency: Spill or Exposure

Store Properly
- Cool, dry, well-ventilated area
- Tightly closed container
- Away from incompatibles

Exposure

Dispose of Waste Properly
- Follow institutional and
local regulations

End of Procedure

Click to download full resolution via product page

n-Decane Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Decane | 124-18-5 [chemicalbook.com]

. Decane Overview, Formula & Structure - Lesson | Study.com [study.com]
. carlroth.com:443 [carlroth.com:443]

. carlroth.com [carlroth.com]

. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]

. oxfordlabfinechem.com [oxfordlabfinechem.com]

. fishersci.com [fishersci.com]

. louisville.edu [louisville.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. chemos.de [chemos.de]
¢ 10. hpc-standards.com [hpc-standards.com]

¢ To cite this document: BenchChem. [n-Decane: A Comprehensive Technical Guide to CAS
Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769320#cas-number-and-safety-data-for-n-decane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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